Cas no 1240598-34-8 (2,4-Pyrimidinedicarboxylic acid, 5-bromo-)
1240598-34-8 structure
Product Name:2,4-Pyrimidinedicarboxylic acid, 5-bromo-
CAS No:1240598-34-8
MF:C6H3BrN2O4
MW:247.003020524979
CID:2124873
Update Time:2023-11-19
2,4-Pyrimidinedicarboxylic acid, 5-bromo- Chemical and Physical Properties
Names and Identifiers
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- 5-bromopyrimidine-2,4-dicarboxylic acid
- CID 119098459
- 2,4-Pyrimidinedicarboxylic acid, 5-bromo-
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- Inchi: 1S/C6H3BrN2O4/c7-2-1-8-4(6(12)13)9-3(2)5(10)11/h1H,(H,10,11)(H,12,13)
- InChI Key: JRMSTFBDURMUOX-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=O)O)N=C1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 235
- Topological Polar Surface Area: 100
Experimental Properties
- Density: 2.108±0.06 g/cm3(Predicted)
- Boiling Point: 567.0±60.0 °C(Predicted)
- pka: 1.09±0.10(Predicted)
2,4-Pyrimidinedicarboxylic acid, 5-bromo- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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